Aluminum, (octadecanoato-kappaO)oxo-

• CAS RN: 13419-15-3
• Molecular Formula: C18H35AlO3
• Molecular Weight: 326.4 g/mol
• IUPAC Name: oxoalumanyl octadecanoate
• InChI: InChI=1S/C18H36O2.Al.O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;;/h2-17H2,1H3,(H,19,20);;/q;+1;/p-1
• InChI Key: PKPWVTWTIKKOMC-UHFFFAOYSA-M
• SMILES: CCCCCCCCCCCCCCCCCC(=O)O[Al]=O
• physical_description: Liquid

Description

Aluminum, (octadecanoato-kappaO)oxo-, also known as aluminum stearate, is a chemical compound that is used in various industrial and biomedical applications. It is a white powder that is insoluble in water but soluble in organic solvents.

Scientific Research Applications

Aluminum stearate has been extensively used in scientific research for various purposes. It is used as a catalyst in organic reactions, as a lubricant in the production of plastics, and as an emulsifier in the production of cosmetics. It is also used as a stabilizer in the production of pharmaceuticals.

Mechanism Of Action

The mechanism of action of Aluminum, (octadecanoato-kappaO)oxo- stearate is not well understood. However, it is believed to work by forming a protective layer on the surface of the material it is applied to. This layer prevents the material from reacting with other substances and from deteriorating over time.

Biochemical And Physiological Effects

Aluminum stearate has been shown to have some biochemical and physiological effects. It has been found to be non-toxic and non-irritating to the skin. It has also been shown to have anti-inflammatory and antioxidant properties. However, more research is needed to fully understand the effects of Aluminum, (octadecanoato-kappaO)oxo- stearate on the human body.

Advantages And Limitations For Lab Experiments

Aluminum stearate has several advantages for lab experiments. It is a stable compound that can be easily synthesized and stored. It is also non-toxic and non-irritating to the skin. However, it has some limitations, such as its insolubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the use of Aluminum, (octadecanoato-kappaO)oxo- stearate in scientific research. One potential application is in the production of biodegradable plastics. Aluminum stearate can be used as a lubricant in the production of these plastics, which would make them more environmentally friendly. Another potential application is in the production of new pharmaceuticals. Aluminum stearate has been shown to have some anti-inflammatory and antioxidant properties, which could be useful in the treatment of various diseases. Further research is needed to fully explore these potential applications.
Conclusion:
Aluminum stearate is a versatile compound that has many scientific research applications. It is used as a catalyst, lubricant, emulsifier, and stabilizer in various industries. It has been shown to be non-toxic and non-irritating to the skin and has some anti-inflammatory and antioxidant properties. While it has some limitations, such as its insolubility in water, it has several advantages for lab experiments. There are also several potential future directions for the use of Aluminum, (octadecanoato-kappaO)oxo- stearate in scientific research, including the production of biodegradable plastics and new pharmaceuticals.

Synthesis Methods

Aluminum stearate can be synthesized by the reaction of stearic acid with Aluminum, (octadecanoato-kappaO)oxo- hydroxide or Aluminum, (octadecanoato-kappaO)oxo- chloride. The reaction takes place in the presence of a catalyst and at a high temperature. The resulting product is a white powder that is used in various applications.